Cas no 414637-23-3 (5-Chloro-2-nitro-4-(trifluoromethoxy)aniline)

5-Chloro-2-nitro-4-(trifluoromethoxy)aniline structure
414637-23-3 structure
Product Name:5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
CAS No:414637-23-3
MF:C7H4ClF3N2O3
MW:256.5665
CID:2951095
Update Time:2022-08-31

5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-氯-2-硝基-4-三氟甲氧基苯胺
    • DNA (human clone UI-CF-DU1-aan-i-18-0-UI EST (expressed sequence tag))
    • 5-chloro-2-nitro-4-(trifluoromethoxy)aniline
    • 5-Chloro-2-nitro-4-trifluoromethoxy-phenylamine
    • 3-chloro-6-nitro-4-(trifluoromethoxy)aniline
    • 5-chloranyl-2-nitro-4-(trifluoromethyloxy)aniline
    • 2-Amino-4-chloro-5-(trifluoromethoxy)nitrobenzene
    • 4-Amino-2-chloro-5-nitro-alpha,alpha,alpha-trifluoroanisole
    • C7H4ClF3N2O3
    • 5-CHLORO-2-NITRO-4-TRIFLUOROMETHOXYANILINE
    • 2-CHLORO-4-AMINO-5-NITRO-(TRIFLUOROMETHOXY)BENZENE
    • AMY14553
    • CL8925
    • 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
    • Inchi: 1S/C7H4ClF3N2O3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H,12H2
    • InChI Key: NFVAJIPVDHPZKP-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C(C(=C([H])C=1OC(F)(F)F)[N+](=O)[O-])N([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 271
  • XLogP3: 3.4
  • Topological Polar Surface Area: 81.1
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